N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-(2-adamantyl)-1-[(2-fluorophenyl)methyl]-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C23H29FN2O2/c24-20-4-2-1-3-16(20)12-26-13-17(5-6-21(26)27)23(28)25-22-18-8-14-7-15(10-18)11-19(22)9-14/h1-4,14-15,17-19,22H,5-13H2,(H,25,28)
• InChI Key: BTAJUOHPOPKNJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NC2C3CC4CC(C3)CC2C4)CC5=CC=CC=C5F
• Molecular Formula: C23H29FN2O2
• Molecular Weight: 384.5 g/mol

Description

N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide, also known as AF-64379, is a compound that has been extensively studied for its potential use in medicine and scientific research. This compound is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the endocannabinoid system. The endocannabinoid system is involved in various physiological processes such as pain sensation, mood regulation, and appetite control. In

Mechanism of Action

N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide acts as a potent inhibitor of FAAH, which is responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide increases the levels of endocannabinoids in the body, leading to various physiological effects such as pain relief and mood regulation. The mechanism of action of N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide is well understood and has been extensively studied.
Biochemical and Physiological Effects:
N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects. Its potent inhibition of FAAH leads to an increase in the levels of endocannabinoids such as anandamide, which is involved in various physiological processes such as pain sensation, mood regulation, and appetite control. N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been shown to have analgesic effects in animal models of pain and may be useful in the treatment of chronic pain conditions. In addition, N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been shown to have anxiolytic effects and may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has several advantages for use in lab experiments. Its potent inhibition of FAAH makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. In addition, N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been shown to have high selectivity for FAAH, making it a useful tool for studying the specific effects of FAAH inhibition. However, N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has some limitations for use in lab experiments. Its potency and selectivity may vary depending on the experimental conditions, and its effects may be influenced by other factors such as the presence of other enzymes or neurotransmitters.

Future Directions

N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has several potential future directions for research. One area of interest is the development of more potent and selective FAAH inhibitors for use in medicine. Another area of interest is the study of the endocannabinoid system and its role in various physiological processes. N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide may also be useful in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the potential of N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide and its future directions.

Synthesis Methods

The synthesis of N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide involves several steps, starting with the reaction of 2-fluorobenzylamine with 2-adamantanone to form N-2-adamantyl-2-fluorobenzylamine. This intermediate is then reacted with ethyl chloroformate to form the corresponding carbamate, which is then hydrolyzed to obtain N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide. The synthesis of N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential use in medicine and scientific research. Its potent inhibition of FAAH makes it a promising candidate for the treatment of various diseases such as pain, anxiety, and inflammation. In addition, N-2-adamantyl-1-(2-fluorobenzyl)-6-oxo-3-piperidinecarboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.